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Compound of Interest

Compound Name: LG308

Cat. No.: B12411060

Get Quote

Initial research on the topic "LG308 discovery and synthesis pathway" has revealed a

fundamental misidentification. All available public information indicates that LG308 is not a

chemical compound, drug, or biological molecule, but rather an open-source LoRaWAN Pico

Gateway, a piece of hardware for wireless communication.

Therefore, it is not possible to provide an in-depth technical guide or whitepaper on the

chemical discovery and synthesis pathway of LG308 as requested. The core premise of the

user's request is based on an incorrect classification of the subject matter.

This document will instead provide a technical overview of the LG308 LoRaWAN Gateway,

which is the actual entity identified by this designation.

Technical Overview of the LG308 LoRaWAN Pico
Gateway
The LG308 is an electronic device that functions as a gateway in a LoRaWAN (Long Range

Wide Area Network) architecture.[1][2][3] Its primary purpose is to bridge the low-power, long-

range LoRa wireless network with a standard IP network via WiFi, Ethernet, or optional cellular
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connectivity.[1][2][4] This allows data from numerous low-power IoT devices to be transmitted

to the internet.

Core Technical Specifications
The quantitative and qualitative specifications of the LG308 are summarized below for

technical professionals.

Category Specification References

Core Hardware
SX1301 LoRa concentrator + 2

x SX1257
[1][2][4]

System Open Source OpenWrt [1][2]

Connectivity

WiFi (802.11 b/g/n), Ethernet

(10/100M), Optional 3G/4G

LTE

[1][2]

Demodulation Paths
10 programmable parallel

paths
[1][2]

Management
Web GUI, SSH via LAN or

WiFi
[1][2]

Interfaces
2 x RJ45 Ports, 1 x USB Host

Port, 1 x Mini-PCIe Interface
[2]

Power Input 12V, 1A [2][3]

Operational Workflow
The logical flow of data through the LG308 gateway is a fundamental aspect of its operation in

an IoT network. The following diagram illustrates this workflow.
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Diagram of the LG308 data forwarding workflow.

As the provided information does not pertain to a chemical or biological entity, the sections on

experimental protocols, signaling pathways, and chemical synthesis are not applicable. The

information presented here is intended to clarify the nature of the LG308 and provide relevant

technical details for an audience of researchers and professionals who may have encountered

this term.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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